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Compound of Interest

Compound Name: Omecamtiv Mecarbil

Cat. No.: B1684361 Get Quote

Omecamtiv Mecarbil Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of Omecamtiv Mecarbil
in common experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Omecamtiv Mecarbil in common laboratory solvents?

A1: Omecamtiv Mecarbil exhibits good solubility in several organic solvents. It is sparingly

soluble in aqueous solutions. Below is a summary of its solubility in various solvents.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 36.67 - 80 91.34 - 199.28

Sonication and

warming may be

required. Use fresh,

anhydrous DMSO as

it is hygroscopic and

absorbed moisture

can reduce solubility.

[1]

Ethanol 5.5 - 6 13.70 - 14.95
Sonication is

recommended.[2]

DMF 30.0 74.73

DMF:PBS (pH 7.2)

(1:2)
0.33 0.82

Water Insoluble Insoluble

Q2: How should I prepare a stock solution of Omecamtiv Mecarbil?

A2: It is recommended to prepare a concentrated stock solution in an organic solvent like

DMSO.

Protocol: To prepare a 10 mM stock solution, dissolve 4.01 mg of Omecamtiv Mecarbil
(MW: 401.44 g/mol ) in 1 mL of high-quality, anhydrous DMSO.

Tips for Dissolution: If the compound does not dissolve readily, you can warm the solution to

37°C for 10 minutes and/or use an ultrasonic bath.[3]

Storage: Store the stock solution at -20°C or -80°C. Aliquot the stock solution to avoid

repeated freeze-thaw cycles.[4] Under these conditions, the stock solution is stable for at

least one month at -20°C and up to a year at -80°C.[1]

Q3: What is the recommended method for diluting the DMSO stock solution into an aqueous

experimental buffer?
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A3: Due to the low aqueous solubility of Omecamtiv Mecarbil, direct dilution of a high-

concentration DMSO stock into an aqueous buffer may cause precipitation.

Recommended Procedure: Perform serial dilutions. First, dilute the high-concentration

DMSO stock with DMSO to an intermediate concentration. Then, add the final, small volume

of the diluted DMSO stock to your aqueous buffer with vigorous vortexing.

Final DMSO Concentration: It is crucial to keep the final concentration of DMSO in your

experimental setup as low as possible (typically <0.5%) to avoid solvent effects on the

biological system.

Solubility in Mixed Solvents: For in vivo studies, a common vehicle is a mixture of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline, which can achieve a solubility of at

least 2 mg/mL.

Q4: Is Omecamtiv Mecarbil stable in aqueous experimental buffers?

A4: Omecamtiv Mecarbil contains a urea moiety, which is generally considered to be

hydrolytically stable, especially within a pH range of 4 to 8.

pH Stability: Hydrolysis of urea-containing compounds is typically accelerated at pH values

below 2 and above 12, as well as at elevated temperatures. For most standard biological

assays conducted at or near neutral pH (7.0-7.5), significant degradation of Omecamtiv
Mecarbil during the course of a typical experiment is not expected.

Recommendation: For long-term experiments or when using buffers with more extreme pH

values, it is advisable to prepare fresh dilutions of Omecamtiv Mecarbil from a frozen stock

solution immediately before use.

Q5: Are there any known issues with Omecamtiv Mecarbil precipitating out of solution during

experiments?

A5: Yes, precipitation can be a concern, particularly when diluting a concentrated DMSO stock

into an aqueous buffer.

Troubleshooting Precipitation:
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Decrease Final Concentration: The most straightforward solution is to lower the final

concentration of Omecamtiv Mecarbil in your assay.

Optimize DMSO Concentration: Ensure the final DMSO concentration is as low as

possible while maintaining solubility.

Use a Surfactant: In some cases, a small amount of a non-ionic surfactant like Tween-20

(e.g., 0.01%) in the final buffer can help maintain solubility.

Pre-warm the Buffer: Adding the compound to a pre-warmed buffer can sometimes

improve solubility.

Check for Buffer Compatibility: While Omecamtiv Mecarbil has been used in MOPS and

HEPES-based buffers, its solubility in other buffers may vary. It is recommended to

perform a small-scale solubility test in your specific buffer system before a large

experiment.

Experimental Protocols
Protocol 1: Preparation of Omecamtiv Mecarbil Stock Solution

Weighing: Accurately weigh out the desired amount of Omecamtiv Mecarbil powder in a

suitable microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolution: Vortex the solution thoroughly. If necessary, warm the tube to 37°C for 10

minutes and/or sonicate in an ultrasonic water bath to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed tubes and store at

-20°C or -80°C.

Protocol 2: Myosin ATPase Activity Assay Buffer

The following buffer composition has been used for in vitro myosin ATPase assays with

Omecamtiv Mecarbil:
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10 mM MOPS, pH 7.0

20 mM KCl

1 mM EGTA

1 mM MgCl₂

1 mM DTT

Omecamtiv Mecarbil is added to this buffer from a DMSO stock, with the final DMSO

concentration kept low (e.g., 0.1%).

Protocol 3: Kinase Activity Assay Buffer

The following buffer has been utilized for in vitro kinase assays in the presence of Omecamtiv
Mecarbil:

50 mM HEPES, pH 7.5

10 mM MgCl₂

1 mM EGTA

2 mM DTT

0.01% v/v Tween-20

Test compounds, including Omecamtiv Mecarbil, are diluted to the desired concentrations in

this buffer.
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Solution Preparation Workflow
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Caption: Workflow for preparing and diluting Omecamtiv Mecarbil solutions.
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Caption: Troubleshooting guide for Omecamtiv Mecarbil precipitation issues.
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Caption: Proposed mechanism of action of Omecamtiv Mecarbil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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